Cas no 941940-44-9 (4-fluoro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 4-fluoro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 941940-44-9
• MF: C₂₀H₂₃FN₂O₃
• MW: 358.4066
• CID: 5461033
• Update Time: 2025-06-25

4-fluoro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]benzamide
• 4-fluoro-N-(2-(3-methoxyphenyl)-2-morpholinoethyl)benzamide
• VU0504374-1
• 4-fluoro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide

• Inchi： 1S/C20H23FN2O3/c1-25-18-4-2-3-16(13-18)19(23-9-11-26-12-10-23)14-22-20(24)15-5-7-17(21)8-6-15/h2-8,13,19H,9-12,14H2,1H3,(H,22,24)
• InChI Key： MVPLTVQEPGNBDQ-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C(N([H])C([H])([H])C([H])(C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 437
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-fluoro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide

Recent Advances in the Study of 4-fluoro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS: 941940-44-9)

In recent years, the compound 4-fluoro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS: 941940-44-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a morpholine ring and a fluorinated benzamide moiety suggests its relevance in modulating biological pathways, particularly those involving protein-protein interactions and enzyme inhibition.

Recent studies have focused on elucidating the pharmacological properties of this compound. One notable area of investigation is its role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural attributes of 4-fluoro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide make it a candidate for selective kinase modulation. Preliminary in vitro assays have demonstrated its ability to inhibit specific kinases involved in cell proliferation and survival pathways, with IC50 values in the nanomolar range.

Another line of research has explored the compound's pharmacokinetic profile. Studies involving animal models have provided insights into its bioavailability, metabolic stability, and tissue distribution. The results indicate that the compound exhibits favorable pharmacokinetic properties, including moderate plasma half-life and good penetration into target tissues. These findings are crucial for its development as a therapeutic agent, as they address potential challenges related to drug delivery and efficacy.

In addition to its kinase inhibitory activity, 4-fluoro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide has been investigated for its potential in central nervous system (CNS) disorders. The morpholine moiety, known for its ability to cross the blood-brain barrier, has prompted studies on its effects on neurotransmitter systems. Early-stage research suggests that the compound may modulate dopamine and serotonin receptors, indicating possible applications in neurodegenerative and psychiatric conditions.

The synthetic pathways for this compound have also been a subject of optimization. Recent publications have detailed improved methods for its synthesis, focusing on yield enhancement and reduction of by-products. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain. The specificity of the compound's action needs further validation to minimize off-target effects. Additionally, comprehensive toxicology studies are required to assess its safety profile. Future research directions may include structure-activity relationship (SAR) studies to refine its biological activity and the development of derivatives with enhanced properties.

In conclusion, 4-fluoro-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS: 941940-44-9) represents a versatile scaffold with significant therapeutic potential. Its dual role as a kinase inhibitor and CNS modulator highlights its broad applicability in drug discovery. Continued research efforts will be essential to fully realize its clinical benefits and address existing limitations.